Cas no 58865-88-6 (9-Oxonerolidol)
9-Oxonerolidol is a sesquiterpenoid compound derived from nerolidol, characterized by the presence of a ketone group at the 9-position. This modification enhances its reactivity and potential utility in organic synthesis and fragrance applications. The compound exhibits notable stability and solubility in common organic solvents, facilitating its use in complex chemical transformations. Its structural features make it a valuable intermediate for the synthesis of bioactive molecules and flavoring agents. The ketone functionality also allows for further derivatization, broadening its applicability in pharmaceutical and cosmetic research. 9-Oxonerolidol is typically supplied with high purity, ensuring consistent performance in experimental and industrial settings.
9-Oxonerolidol structure
Product Name:9-Oxonerolidol
9-Oxonerolidol Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-1,6,10-phytatrien-9-one
- (6E,10S)-10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one
- 9-OXONEROLIDOL
- AKOS032948524
- 58865-88-6
- FS-10052
- CS-0023346
- HY-N2805
- (S,E)-10-Hydroxy-2,6,10-trimethyldodeca-2,6,11-trien-4-one
- (6E,10S)-10-hydroxy-2,6,10-trimethyldodeca-2,6,11-trien-4-one
- [ "" ]
- DA-50048
- 39703-15-6
- 9-Oxonerolidol
-
- Inchi： InChI=1S/C15H24O2/c1-6-15(5,17)9-7-8-13(4)11-14(16)10-12(2)3/h6,8,10,17H,1,7,9,11H2,2-5H3/b13-8+/t15-/m1/s1
- InChI Key： NYBCPVODSGRKRC-XETPBLJFSA-N
- SMILES： CC(=CC(=O)CC(=CCCC(C)(C=C)O)C)C
Computed Properties
- Exact Mass: 236.17800
- Monoisotopic Mass: 236.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Oil
- Density: 0.9±0.1 g/cm3
- Boiling Point: 361.8±42.0 °C at 760 mmHg
- Flash Point: 154.3±20.5 °C
- PSA: 37.30000
- LogP: 3.57530
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
9-Oxonerolidol Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
9-Oxonerolidol Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
9-Oxonerolidol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN3330-5 mg |
9-Oxonerolidol |
58865-88-6 | 98% | 5mg |
￥ 4,560 | 2023-07-11 | |
| TargetMol Chemicals | TN3330-1 mL * 10 mM (in DMSO) |
9-Oxonerolidol |
58865-88-6 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 4660 | 2023-09-15 | |
| TargetMol Chemicals | TN3330-5mg |
9-Oxonerolidol |
58865-88-6 | 5mg |
￥ 4560 | 2024-07-20 | ||
| TargetMol Chemicals | TN3330-1 ml * 10 mm |
9-Oxonerolidol |
58865-88-6 | 1 ml * 10 mm |
￥ 4660 | 2024-07-20 |
9-Oxonerolidol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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